Cas no 2229355-02-4 (O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine
• CAS No: 2229355-02-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5942323
• PubChem ID: 165700549
• Update Time: 2025-06-11

O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine
• EN300-1811650
• 2229355-02-4
• O-[2-(1-methyl-1H-indol-6-yl)propan-2-yl]hydroxylamine

• Inchi： 1S/C12H16N2O/c1-12(2,15-13)10-5-4-9-6-7-14(3)11(9)8-10/h4-8H,13H2,1-3H3
• InChI Key： SVMOQQLYGUKUSI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=CC=C2C=CN(C)C2=C1)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.2Ų

Additional information on O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2229355-02-4 and Product Name: O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine

The compound identified by the CAS number 2229355-02-4 and the product name O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular framework incorporates a 1-methyl-1H-indol-6-yl moiety, which is a key pharmacophore in various bioactive molecules, known for its role in modulating biological pathways and interactions.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the design of molecules targeting neurological disorders, cancer, and inflammatory conditions. The presence of the 1-methyl-1H-indol-6-yl group in this compound suggests its potential as a scaffold for developing novel therapeutic agents. This moiety has been extensively studied for its ability to interact with specific biological targets, including receptors and enzymes involved in disease mechanisms. The structural features of this compound contribute to its unique chemical properties, making it a promising candidate for further investigation.

The propan-2-ylhydroxylamine component of the molecule introduces a hydroxylamine functional group, which is known for its reactivity and role in various biochemical processes. Hydroxylamine derivatives have been explored in the development of antitumor agents and antioxidants due to their ability to participate in redox reactions and influence cellular signaling pathways. The combination of these functional groups in O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine creates a molecule with multifaceted potential applications.

In the context of current research, this compound aligns with the growing interest in targeted therapy and precision medicine. The indole derivative segment is particularly relevant in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulating specific biological pathways can lead to more effective treatments. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in these conditions. Additionally, the hydroxylamine group could enhance its bioavailability and metabolic stability, crucial factors for drug efficacy.

The synthesis and characterization of O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine have been refined through advanced synthetic methodologies, ensuring high purity and yield. Techniques such as multi-step organic synthesis, chromatographic purification, and spectroscopic analysis have been employed to obtain a well-characterized sample. These methods are essential for understanding the compound's behavior in vitro and its potential interactions with biological systems.

Investigations into the pharmacological properties of this compound are ongoing, with a focus on evaluating its binding affinity to target proteins and enzymes. High-throughput screening (HTS) techniques are being utilized to identify potential therapeutic applications rapidly. The integration of computational modeling and experimental validation is crucial for deciphering the molecular interactions that dictate its biological activity. This approach allows researchers to optimize the compound's structure for improved efficacy and reduced side effects.

The significance of O-2-(1-methyl-1H-indol-6-yl)propan-2-ylhydroxylamine extends beyond its immediate applications; it serves as a valuable building block for further chemical modifications. By altering specific functional groups or introducing new moieties, researchers can generate libraries of derivatives with tailored properties. This modular approach is fundamental in drug discovery, enabling the exploration of diverse chemical space efficiently.

From a regulatory perspective, ensuring compliance with safety standards is paramount during the development process. While this compound does not fall under hazardous or controlled categories, rigorous testing is conducted to assess its toxicity profile and environmental impact. These evaluations are integral to responsible chemical research and ensure that potential risks are minimized before moving into clinical trials or broader applications.

The future prospects of O-2-(1-methyl-1H-indol-6-y)propan - 2 - ylhydrox y lamine are promising, with several avenues for further exploration remaining open. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate its translation from laboratory research to clinical use. Additionally, advancements in biotechnology may provide new tools for studying its mechanisms of action at a molecular level.

In conclusion,O - 2 - ( 1 - me thy l - 1 H - ind ol - 6 - yl ) pro pan - 2 - yl hydro xy l am ine represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it an exciting subject for further research. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.